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Compound of Interest

Compound Name: 3-Acryloyl-2-oxazolidinone

Cat. No.: B1245777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

3-Acryloyl-2-oxazolidinone. Adherence to these procedures is critical to ensure a safe

laboratory environment and minimize exposure risks.

Hazard Identification and Personal Protective
Equipment (PPE)
Conflicting information exists regarding the hazard classification of 3-Acryloyl-2-
oxazolidinone. While some sources may classify it as non-hazardous, others indicate it may

be harmful if swallowed, cause skin irritation, lead to serious eye damage, and potentially

trigger allergic skin reactions or respiratory irritation.[1] Therefore, a cautious approach is

mandatory.

Recommended Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to mitigate the risks associated with handling 3-
Acryloyl-2-oxazolidinone. The following table summarizes the recommended PPE for various

laboratory operations.
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Operation
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Receiving and

Storage

Safety glasses

with side shields

Chemical-

resistant gloves

(Nitrile or Butyl

Rubber)

Laboratory coat
Not generally

required

Weighing and

Aliquoting

Chemical safety

goggles or a full-

face shield

Chemical-

resistant gloves

(Nitrile or Butyl

Rubber)

Chemical-

resistant

laboratory coat

or apron

N95 respirator or

higher, especially

if dust is

generated

In-Solution

Handling

Chemical safety

goggles

Chemical-

resistant gloves

(Nitrile or Butyl

Rubber)

Chemical-

resistant

laboratory coat

Work in a

certified chemical

fume hood

Spill Cleanup

Full-face shield

and chemical

safety goggles

Heavy-duty

chemical-

resistant gloves

(e.g., thicker

Nitrile or Butyl

Rubber)

Chemical-

resistant suit or

apron over a

laboratory coat

Air-purifying

respirator with

appropriate

cartridges

Waste Disposal
Chemical safety

goggles

Chemical-

resistant gloves

(Nitrile or Butyl

Rubber)

Laboratory coat

Not generally

required if waste

is properly

contained

Glove Selection and Breakthrough Times

While specific breakthrough time data for 3-Acryloyl-2-oxazolidinone is not readily available,

data for structurally related compounds like acrylamide can provide a conservative estimate for

glove selection. Nitrile and butyl rubber gloves are recommended for their resistance to

acrylates.[2]
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Glove Material
Related

Compound
Concentration

Breakthrough

Time (minutes)

Recommendati

on

Nitrile Acrylamide 40% > 480[1][3] Recommended

Neoprene Acrylamide 50% > 480[4] Recommended

Butyl Rubber Acrylamide 50% > 480[4] Recommended

Natural Rubber Acrylamide 50%
Not

Recommended

Not

Recommended

Important Note: Always inspect gloves for any signs of degradation or perforation before and

during use. Change gloves immediately if contamination is suspected.

Operational Plan: Step-by-Step Guidance
A systematic approach to handling 3-Acryloyl-2-oxazolidinone from receipt to disposal is

crucial for maintaining a safe laboratory environment.

Workflow for Safe Handling of 3-Acryloyl-2-oxazolidinone
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Receiving

Storage

Handling

Disposal

1. Inspect package for damage upon receipt.
Don PPE: Safety glasses and nitrile gloves.

2. Store in a cool, dry, well-ventilated area.
Away from incompatible materials.

Intact

3. Work in a certified chemical fume hood.
Don appropriate PPE (goggles, gloves, lab coat).

Prepare for use

4. For solids, handle in a ventilated enclosure to avoid dust.
Use appropriate respiratory protection if needed.

5. When preparing solutions, add solid to solvent slowly.

6. Collect all waste in a designated, labeled, sealed container.

Generate waste

7. Dispose of as hazardous chemical waste according to institutional and local regulations.

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of 3-Acryloyl-2-oxazolidinone.
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Detailed Procedures:

Receiving:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear safety glasses and nitrile gloves when unpacking the chemical.

Verify that the container is properly labeled and sealed.

Storage:

Store in a cool, dry, and well-ventilated area, away from direct sunlight and heat sources.

Keep the container tightly closed.

Store away from incompatible materials such as strong oxidizing agents, acids, and

bases.

Handling (Weighing and Preparing Solutions):

All handling of 3-Acryloyl-2-oxazolidinone should be conducted in a certified chemical

fume hood.

Before handling, ensure that an emergency eyewash station and safety shower are readily

accessible.

Don the appropriate PPE: chemical safety goggles, nitrile or butyl rubber gloves, and a

laboratory coat. For handling larger quantities or when there is a risk of splashing, a face

shield and a chemical-resistant apron should be worn.

When weighing the solid, use a balance inside the fume hood or in a ventilated enclosure

to minimize dust generation. If significant dust is anticipated, use a respirator.

When preparing solutions, slowly add the 3-Acryloyl-2-oxazolidinone to the solvent to

avoid splashing.

Spill Response:
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In the event of a small spill, wear appropriate PPE (including respiratory protection if it is a

powder), and absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed container for proper disposal.

For large spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
Proper disposal of 3-Acryloyl-2-oxazolidinone and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Logical Flow for Waste Disposal of 3-Acryloyl-2-oxazolidinone

Waste Generation

Waste Collection

Disposal

Solid Waste
(unused chemical, contaminated items)

Collect in a labeled, sealed, compatible container.

Liquid Waste
(solutions containing the chemical)

Collect in a labeled, sealed, compatible container.
Do not mix with incompatible wastes.

Arrange for pickup by institutional
Environmental Health and Safety (EHS) for

hazardous waste disposal.

Click to download full resolution via product page

Caption: Logical flow for the proper disposal of 3-Acryloyl-2-oxazolidinone waste.

Disposal Procedures:

Waste Collection:
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All waste containing 3-Acryloyl-2-oxazolidinone, including unused product,

contaminated consumables (e.g., gloves, weighing paper, pipette tips), and solutions,

must be collected as hazardous waste.

Use separate, clearly labeled, and sealed containers for solid and liquid waste.

Ensure the waste containers are made of a material compatible with the chemical.

Container Decontamination:

Empty containers that held 3-Acryloyl-2-oxazolidinone must be triple-rinsed with a

suitable solvent.

The rinsate must be collected as hazardous liquid waste.

After triple-rinsing, the container can be disposed of according to your institution's

guidelines for decontaminated glassware or plastic.

Final Disposal:

Never dispose of 3-Acryloyl-2-oxazolidinone down the drain or in the regular trash.

Follow all institutional, local, and national regulations for the disposal of hazardous

chemical waste.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance and to arrange for waste pickup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Acryloyl-2-oxazolidinone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1245777#personal-protective-equipment-for-
handling-3-acryloyl-2-oxazolidinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.thgeyer.com/fileadmin/media/labor/en/pdfs/downloads/produktinfos-kompatibilitaetslisten/th-geyer-breakthrough-times-of-labsolute-disposable-gloves.pdf
https://www.showagroup.com/wp-content/uploads/2021/04/NDEX-Chem-Permeation-Guide-WEB.pdf
https://www.benchchem.com/product/b1245777#personal-protective-equipment-for-handling-3-acryloyl-2-oxazolidinone
https://www.benchchem.com/product/b1245777#personal-protective-equipment-for-handling-3-acryloyl-2-oxazolidinone
https://www.benchchem.com/product/b1245777#personal-protective-equipment-for-handling-3-acryloyl-2-oxazolidinone
https://www.benchchem.com/product/b1245777#personal-protective-equipment-for-handling-3-acryloyl-2-oxazolidinone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1245777?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

